Cas no 824421-41-2 (Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester)
![Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester structure](https://www.kuujia.com/scimg/cas/824421-41-2x500.png)
824421-41-2 structure
Product name:Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester
Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester
- 1-[dimethoxyphosphoryl-(4-fluorophenyl)methyl]-4-fluorobenzene
- 824421-41-2
- DTXSID20461033
- SCHEMBL6239500
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- Inchi: InChI=1S/C15H15F2O3P/c1-19-21(18,20-2)15(11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,15H,1-2H3
- InChI Key: DZIBHEFZYUUAJZ-UHFFFAOYSA-N
- SMILES: COP(=O)(C(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)OC
Computed Properties
- Exact Mass: 312.07268766g/mol
- Monoisotopic Mass: 312.07268766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester Related Literature
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
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Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
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